Cas no 2387560-24-7 (benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate)

• Product Name: benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate
• CAS No: 2387560-24-7
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5272762
• Update Time: 2026-03-09

benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[(2S)-6,6-dimethyl-2-morpholinyl]methyl]-, phenylmethyl ester
• benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate

• Inchi： 1S/C15H22N2O3/c1-15(2)11-16-8-13(20-15)9-17-14(18)19-10-12-6-4-3-5-7-12/h3-7,13,16H,8-11H2,1-2H3,(H,17,18)/t13-/m0/s1
• InChI Key： FCXDIFCLLWXXCC-ZDUSSCGKSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC[C@H]1OC(C)(C)CNC1

Additional information on benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate

Introduction to Benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate (CAS No. 2387560-24-7)

Benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate, a compound with the CAS number 2387560-24-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of derivatives known for their potential biological activity, particularly in the realm of enzyme inhibition and drug development. The unique structural features of this molecule, including its morpholine backbone and carbamate functional group, make it a subject of extensive research for its pharmacological properties.

The chemical structure of Benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate is characterized by a benzyl group attached to a carbamate moiety, which is further linked to a chiral morpholine ring. The presence of the (2S) configuration at the morpholine nitrogen indicates a specific stereochemical arrangement that can influence the compound's biological activity. This stereochemistry is crucial in medicinal chemistry, as it can significantly affect how the molecule interacts with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of new drugs that target specific enzymes involved in various diseases. Benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate has been studied for its potential as an inhibitor of certain enzymes that play roles in metabolic pathways associated with neurological disorders. The morpholine ring, in particular, is known for its ability to mimic natural biological structures, which can enhance binding affinity and selectivity when interacting with biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological conditions. Research has shown that compounds with similar structural motifs can modulate neurotransmitter systems, which are often dysregulated in diseases such as Alzheimer's and Parkinson's. The carbamate group in Benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate is particularly interesting because it can act as a hinge binder, interacting with key residues in enzyme active sites to inhibit their function.

The synthesis of Benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. The stereochemistry at the morpholine ring must be carefully preserved during synthesis to maintain the compound's biological activity. Advances in synthetic methodologies have enabled researchers to produce this compound with increasing efficiency and purity, facilitating further pharmacological studies.

Recent studies have also explored the pharmacokinetic properties of Benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential and safety profile. Preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, making it a promising candidate for further development into a drug candidate.

The role of computational chemistry in studying Benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate cannot be overstated. Molecular modeling techniques have allowed researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize the compound's structure for better efficacy and reduced side effects. By integrating experimental data with computational models, scientists can accelerate the drug discovery process significantly.

Another area of interest is the potential use of Benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate in combination therapies. Many diseases are complex and require multiple therapeutic approaches to be effectively treated. This compound's ability to interact with specific enzymes suggests that it could be used in combination with other drugs to achieve synergistic effects. Such combinations could potentially improve treatment outcomes and reduce the likelihood of drug resistance.

The regulatory landscape for new drug development also plays a critical role in the progression of compounds like Benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate. Ensuring compliance with regulatory standards is essential for advancing a drug candidate from preclinical studies to clinical trials and ultimately to market approval. Researchers must navigate complex regulatory requirements while conducting their studies to ensure that their findings are valid and accepted by regulatory agencies.

In conclusion, Benzyl N-[[(2S)-6,6-dimethylmorpholin-2-yl]methyl]carbamate (CAS No. 2387560-24-7) is a promising compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutics.